Cas no 114333-42-5 (Phenol, 2-[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-)

• Product Name: Phenol, 2-[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-
• CAS No: 114333-42-5
• MF: C₁₅H₁₂N₂O₃
• MW: 268.267383575439
• CID: 1202346
• PubChem ID: 706782
• Update Time: 2025-04-20

Phenol, 2-[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-
• 6-[5-(4-methoxyphenyl)-3H-1,3,4-oxadiazol-2-ylidene]cyclohexa-2,4-dien-1-one
• SR-01000539742
• MLS001198337
• HMS2854B08
• SMR000559243
• CHEMBL1343345
• 114333-42-5
• DTXSID40425192
• STK768939
• Oprea1_678689
• AKOS001744534
• 2-[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]phenol
• SR-01000539742-1

• Inchi： 1S/C15H12N2O3/c1-19-11-8-6-10(7-9-11)14-16-17-15(20-14)12-4-2-3-5-13(12)18/h2-9,18H,1H3
• InChI Key： NOZPDMPDJUURTF-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2O)=NN=C1C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 268.08486
• Monoisotopic Mass: 268.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 68.4Ų

Experimental Properties

• PSA: 68.38